Cas no 1196976-68-7 (4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid)

• Product Name: 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• CAS No: 1196976-68-7
• MF: C₆H₈FNO₂
• MW: 145.131625175476
• CID: 1037139
• PubChem ID: 45792646
• Update Time: 2025-07-02

4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• 4-fluoro-2,4-methanoproline
• AC1Q7494
• AG-C-03198
• AK110288
• CTK7I6094
• EN300-53468
• KB-242037
• F93554
• CS-0453712
• DTXSID70672591
• AKOS006239338
• SCHEMBL16237300
• 4-fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylicacid
• 1196976-68-7
• 4-fluoro-2-aza-bicyclo[2.1.1]hexane-1-carboxylic acid
• LWZMDDIQHAFKJF-UHFFFAOYSA-N
• 2-Azabicyclo[2.1.1]hexane-1-carboxylic acid, 4-fluoro-

• MDL： MFCD19160637
• Inchi： 1S/C6H8FNO2/c7-5-1-6(2-5,4(9)10)8-3-5/h8H,1-3H2,(H,9,10)
• InChI Key： LWZMDDIQHAFKJF-UHFFFAOYSA-N
• SMILES： FC12CNC(C(=O)O)(C1)C2

Computed Properties

• Exact Mass: 145.05390666g/mol
• Monoisotopic Mass: 145.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid

Introduction to 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 1196976-68-7)

4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid, identified by the CAS number 1196976-68-7, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This bicyclic structure, featuring a fluorine substituent and an azabicyclo framework, presents unique chemical and pharmacological properties that make it a valuable scaffold for developing novel therapeutic agents.

The compound belongs to the class of azabicycloalkanes, which are known for their structural rigidity and potential biological activity. The presence of a fluoro group at the 4-position introduces electronic and steric effects that can modulate the interactions of the molecule with biological targets. This feature is particularly relevant in medicinal chemistry, where fluorine atoms are frequently incorporated into drug molecules to enhance metabolic stability, binding affinity, and overall pharmacokinetic profiles.

The bicyclo[2.1.1]hexane core of 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid contributes to its distinct conformational constraints, which can be exploited to achieve high selectivity in drug design. This structural motif has been explored in various pharmacological contexts, including the development of central nervous system (CNS) drugs, where its rigid framework can improve blood-brain barrier penetration.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric properties of this compound. Studies have demonstrated that the fluoro group can enhance binding interactions by participating in halogen bonding or by influencing the electronic distribution around key functional sites. These insights have guided the optimization of analogs with improved pharmacological activity.

In the realm of drug discovery, 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid has been investigated as a potential intermediate in the synthesis of bioactive molecules. Its carboxylic acid functionality provides a versatile handle for further derivatization, allowing chemists to explore diverse chemical spaces. For instance, amide or ester derivatives have been synthesized to probe their biological efficacy in assays relevant to neurological disorders and inflammatory diseases.

One notable application of this compound has been in the development of novel scaffolds for enzyme inhibition. The rigid bicyclic structure and the presence of a fluoro substituent make it an attractive candidate for targeting enzymes with specific binding pockets. Preliminary studies have shown promising results in inhibiting certain proteases and kinases, which are implicated in various pathological conditions.

The synthesis of 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid presents unique challenges due to its complex three-dimensional architecture. However, advances in synthetic methodologies, such as transition-metal-catalyzed cyclizations and fluorination techniques, have made it more accessible for research purposes. These developments have enabled researchers to produce libraries of related compounds for high-throughput screening and structure-activity relationship (SAR) studies.

From a regulatory perspective, 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 1196976-68-7) is subject to standard guidelines for chemical substances used in research and pharmaceutical development. Ensuring compliance with safety protocols and documentation requirements is essential when handling this compound in laboratory settings.

The future prospects of this compound are promising, with ongoing research exploring its potential applications in therapeutic areas such as oncology, pain management, and neurodegenerative diseases. Collaborative efforts between medicinal chemists, biochemists, and computational scientists are expected to yield novel derivatives with enhanced efficacy and reduced side effects.

In conclusion, 4-Fluoro-2-azabicyclo[2.1.1]hexane-1-carboxylic acid represents a significant advancement in the field of medicinal chemistry due to its unique structural features and biological relevance. Its incorporation into drug discovery programs holds great promise for addressing unmet medical needs through innovative chemical design.